3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-[(2-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C15H25N3O2/c1-12-7-3-6-10-17(12)11-18-13(19)15(16-14(18)20)8-4-2-5-9-15/h12H,2-11H2,1H3,(H,16,20)
• InChI Key: SWOQACMBXRSLOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CN2C(=O)C3(CCCCC3)NC2=O
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a spirocyclic lactam that has been synthesized using various methods.5]decane-2,4-dione.

Mechanism of Action

The mechanism of action of 3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has various biochemical and physiological effects. It has been found to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. It also exhibits analgesic activity by inhibiting the activity of certain pain receptors in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione in lab experiments is its potential as a therapeutic agent for various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the research on 3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione. One of the directions is to further investigate its mechanism of action to optimize its use as a therapeutic agent. Another direction is to explore its potential in the field of drug discovery, where it may have potential as a lead compound for the development of new drugs. Additionally, further studies are needed to explore its potential in various fields of scientific research, including neurology and immunology.
Conclusion:
In conclusion, 3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been achieved using various methods. One of the commonly used methods is the reaction of 2-methylpiperidine with phthalic anhydride in the presence of acetic anhydride and sulfuric acid. This reaction leads to the formation of the intermediate compound, which is then reacted with sodium hydride and N-methylmaleimide to yield the final product.

Scientific Research Applications

3-[(2-Methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been found to have potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been found to have potential as a therapeutic agent for various diseases. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities.